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Compound of Interest

Compound Name: Trimethyl phosphonoacetate

Cat. No.: B042384

This guide provides a comprehensive overview of the safety, physical, and chemical properties
of trimethyl phosphonoacetate. The information is compiled for researchers, scientists, and

professionals in drug development, presenting key data in a structured format to ensure safe
handling and use.

Chemical Identification and Physical Properties

Trimethyl phosphonoacetate is a phosphonic ester commonly used in organic synthesis.[1][2]
Its fundamental properties are summarized below.
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Property Value Reference
Molecular Formula CsH110sP [31141[5]
Molecular Weight 182.11 g/mol [3B1141[5]
CAS Number 5927-18-4 (4116171
Clear, colorless to light yellow
Appearance o [2][3][8]
liquid
No information available /
Odor [3][8]
None reported
Boiling Point 118 °C @ 0.85 mmHg [3114]
) 1.2629 g/cm3 or 1.125 g/mL at
Density [31[4]
25°C
_ > 112 °C (> 233.6 °F) - closed
Flash Point [31[4]
cup
Refractive Index n20/D 1.437 [4]
Vapor Density 6.3 [3]

Hazard Identification and GHS Classification

The hazard classification for trimethyl phosphonoacetate varies across different suppliers.

While some sources state that the compound is not classified under GHS, others report

potential hazards.[7][9] An aggregated review from the ECHA C&L Inventory indicates that a

majority of notifications (87.5%) report that the chemical does not meet GHS hazard criteria.[1]

However, a minority of suppliers classify it with the following hazards:
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Hazard Class Hazard Statement GHS Pictogram Signal Word
Skin )
] o H315: Causes skin ] ]
Corrosion/Irritation o Exclamation Mark Warning
irritation
(Category 2)
Serious Eye )
o H319: Causes serious ] )
Damage/Eye Irritation o Exclamation Mark Warning
eye irritation
(Category 2A)
Specific Target Organ
Toxicity - Single H335: May cause ] ]
) o Exclamation Mark Warning
Exposure (Category respiratory irritation
3)
Flammable Liquids H227: Combustible ]
(None) Warning

(Category 4)

liquid

Note: The percentage of companies notifying these hazards is relatively low (10-13%).[1]

The following diagram illustrates the potential GHS hazard classifications reported by some

sources.
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Reported Hazard Statements

H227 | Combustible liquid

H335 | May cause respiratory irritation

GHS Pictogram

H319 | Causes serious eye irritation

H315 | Causes skin irritation

Click to download full resolution via product page

Caption: GHS Hazard Pictogram and Associated Statements.

Toxicological Information

The toxicological properties of trimethyl phosphonoacetate have not been fully investigated.
[3][10] Most safety data sheets indicate that no acute toxicity data is available.[8][10] The
primary health concerns are related to potential irritation.

Eye Contact: May cause eye irritation.[3]

Skin Contact: May cause skin irritation.[3]

Inhalation: May cause respiratory tract irritation.[3]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[3]

No data is available regarding carcinogenicity, mutagenicity, or reproductive toxicity.[6][10]
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First Aid Measures

In case of exposure, the following first aid measures should be taken immediately.[3][7]

Exposure Route

First Aid Protocol

Eye Contact

Flush eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower

eyelids. Get immediate medical attention.

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing.

Get medical aid. Wash clothing before reuse.

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ) )
breathing is difficult, give oxygen. Get medical
aid.

If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get

immediate medical aid.

The logical workflow for responding to an exposure event is outlined in the diagram below.
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Exposure Event

/ﬁxposure R}(jte As\sgssment \

Skin Contact Eye Contact Inhalation Ingestion
/ / Immediate Actions\‘ \
Flush with water (15 min) Flush with water (15 min) Move to fresh air Give 2-4 cups of water/milk
Remove contaminated clothing Lift eyelids Provide oxygen or artificial respiration if needed (if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First Aid Response Workflow for Exposure.

Fire-Fighting and Accidental Release Measures
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Parameter

Details

Reference

Extinguishing Media

Use water spray, dry chemical,
carbon dioxide, or alcohol-

resistant foam.

Fire-Fighting Info

Wear a self-contained
breathing apparatus (SCBA)
and full protective gear. Vapors
are heavier than air and can
spread. Containers may

explode when heated.

Hazardous Decomposition

Phosphine, carbon monoxide,
carbon dioxide, and oxides of

phosphorus.

Spill Cleanup

Absorb spill with inert material
(e.g., vermiculite, sand). Place
in a suitable container for
disposal. Ensure adequate
ventilation and remove all

ignition sources.

Handling, Storage, and Personal Protection

Proper handling and storage are crucial to minimize risk.

« Handling: Wash thoroughly after handling. Use with adequate ventilation. Avoid contact with

eyes, skin, and clothing. Avoid ingestion and inhalation.[3]

e Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition. Keep the container tightly closed.[3]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate chemical safety goggles or glasses as described by
OSHA or EN166 standards.[3][11]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[3]L6]

o Respiratory Protection: Follow OSHA respirator regulations (29 CFR 1910.134) or
European Standard EN 149. Use a respirator if exposure limits are exceeded or irritation is
experienced.[3][7]

Experimental Protocols

The safety data sheets reviewed for this guide do not contain detailed experimental protocols
for the derivation of toxicological or physical data. This is standard for SDS documents, which
are intended as summaries for safe handling rather than detailed scientific reports. The
quantitative data provided, such as flash point and density, are typically determined using
standardized ASTM or equivalent methods, but the specific reports are not cited in the SDS.
For toxicological data, the common statement "the toxicological properties of this material have
not been fully investigated" indicates a lack of comprehensive studies.[3]

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures.[3]
» Conditions to Avoid: Incompatible materials, ignition sources, and excess heat.[3]
o Incompatibilities: Strong oxidizing agents.[3]

e Hazardous Polymerization: Has not been reported.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data for
Trimethyl Phosphonoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042384+#trimethyl-phosphonoacetate-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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